Cas no 4747-84-6 (Ethanol, 2-isocyanato-)

• Product Name: Ethanol, 2-isocyanato-
• CAS No: 4747-84-6
• MF: C₃H₅NO₂
• MW: 87.077300786972
• CID: 1518227
• Update Time: 2024-08-23

Ethanol, 2-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-isocyanato-

• Inchi： 1S/C3H5NO2/c5-2-1-4-3-6/h5H,1-2H2
• InChI Key： LCANECIWPMDASZ-UHFFFAOYSA-N
• SMILES： C(O)CN=C=O

Computed Properties

• Exact Mass: 87.03205

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 164.1±23.0 °C(Predicted)
• PSA: 49.66
• pka: 14.24±0.10(Predicted)